Cas no 1187168-83-7 (3-(4-Isopropoxybenzoyl)-4-methylpyridine)

• Product Name: 3-(4-Isopropoxybenzoyl)-4-methylpyridine
• CAS No: 1187168-83-7
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 4684725
• Update Time: 2025-08-05

3-(4-Isopropoxybenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Isopropoxybenzoyl)-4-methylpyridine
• (4-Isopropoxyphenyl)(4-methylpyridin-3-yl)methanone
• IMED1763221115

• Inchi： 1S/C16H17NO2/c1-11(2)19-14-6-4-13(5-7-14)16(18)15-10-17-9-8-12(15)3/h4-11H,1-3H3
• InChI Key： UIOLVIKHYQVNBD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C=NC=CC=1C)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Topological Polar Surface Area: 39.2

Additional information on 3-(4-Isopropoxybenzoyl)-4-methylpyridine

3-(4-Isopropoxybenzoyl)-4-methylpyridine: A Versatile Compound with Promising Applications in Pharmaceutical and Material Science

3-(4-Isopropoxybenzoyl)-4-methylpyridine, with the chemical identifier CAS No. 1187168-83-7, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential applications in pharmaceutical development and advanced material synthesis. This compound belongs to the class of substituted pyridine derivatives, which are widely recognized for their diverse biological activities and structural versatility. The molecular structure of 3-(4-Isopropoxybenzoyl)-4-methylpyridine features a pyridine ring fused with a benzoyl group bearing an isopropoxy substituent, along with a methyl group at the 4-position. This combination of functional groups creates a unique chemical environment that enables the compound to interact with various biological targets, making it a promising candidate for further research and development.

The synthesis of 3-(4-Isopropoxybenzoyl)-4-methylpyridine has been extensively studied in recent years, with multiple approaches reported in the literature. One of the most efficient methods involves the coupling of a substituted pyridine derivative with a 4-isopropoxybenzoyl chloride under controlled reaction conditions. This reaction typically proceeds through a nucleophilic substitution mechanism, where the pyridine ring acts as a nucleophile and the benzoyl chloride serves as an electrophilic substrate. The reaction conditions, including temperature, solvent, and catalyst selection, play a critical role in determining the yield and purity of the final product. Recent advances in catalytic methodologies have enabled the development of more sustainable and environmentally friendly synthesis routes, which are particularly relevant in the context of green chemistry and pharmaceutical manufacturing.

Recent studies have highlighted the potential of 3-(4-Isopropoxybenzoyl)-